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Compound of Interest

3-Fluoro-4-
Compound Name:
methylphenylacetonitrile

Cat. No.: B1304802

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of 3-Fluoro-4-methylphenylacetonitrile, alongside a proposed synthesis protocol
and standard analytical methods for its characterization. This document is intended to serve as
a valuable resource for researchers and professionals engaged in organic synthesis, medicinal
chemistry, and drug development.

Chemical Identity and Properties

3-Fluoro-4-methylphenylacetonitrile is a fluorinated aromatic nitrile. The presence of the
fluorine atom and the methyl group on the phenyl ring, combined with the reactivity of the nitrile
functional group, makes it a potentially valuable building block in the synthesis of more
complex molecules, particularly in the pharmaceutical and agrochemical industries.

Table 1: Physicochemical Properties of 3-Fluoro-4-methylphenylacetonitrile
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Property Value Source
Chemical Formula CoHsFN [1112][3]
Molecular Weight 149.17 g/mol [1][2]
CAS Number 261951-73-9 [1][2]
Appearance White powder or liquid [4]
Density 1.095 g/cm3 [1]
Flash Point 93.5°C [1]
SMILES CC1=C(F)C=C(CC#N)C=C1 [3]
Storage Sealed in dry, 2-8°C [3]

Synthesis Protocol

While a specific, detailed experimental protocol for the synthesis of 3-Fluoro-4-
methylphenylacetonitrile is not readily available in the reviewed literature, a plausible
synthetic route can be derived from established chemical transformations and patent literature
for analogous compounds. A common and effective method for the synthesis of benzyl
cyanides is the nucleophilic substitution of a benzyl halide with a cyanide salt.

Proposed Synthesis:

The synthesis of 3-Fluoro-4-methylphenylacetonitrile can be envisioned starting from the
commercially available 3-Fluoro-4-methylbenzaldehyde. The logical synthetic progression
would involve the reduction of the aldehyde to the corresponding benzyl alcohol, followed by
conversion to a benzyl halide (e.g., bromide), and finally, cyanation.

Logical Synthesis Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1304802#3-fluoro-4-methylphenylacetonitrile-
chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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